Cas no 2228865-05-0 (5-(2,4-dimethoxyphenyl)-1,2-oxazol-4-amine)

• Product Name: 5-(2,4-dimethoxyphenyl)-1,2-oxazol-4-amine
• CAS No: 2228865-05-0
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6149506
• PubChem ID: 165977880
• Update Time: 2025-05-20

5-(2,4-dimethoxyphenyl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethoxyphenyl)-1,2-oxazol-4-amine
• EN300-1818815
• 2228865-05-0

• Inchi： 1S/C11H12N2O3/c1-14-7-3-4-8(10(5-7)15-2)11-9(12)6-13-16-11/h3-6H,12H2,1-2H3
• InChI Key： BDOWMYZQQFPVIP-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-(2,4-dimethoxyphenyl)-1,2-oxazol-4-amine

5-(2,4-Dimethoxyphenyl)-1,2-Oxazol-4-Amine: A Comprehensive Overview

5-(2,4-Dimethoxyphenyl)-1,2-Oxazol-4-Amine, also known by its CAS number NO2228865-05-0, is a fascinating compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxazole derivatives, which have garnered considerable attention due to their unique electronic properties and versatile applications. In this article, we delve into the structural features, synthesis methods, and recent advancements in the application of this compound.

The molecular structure of 5-(2,4-Dimethoxyphenyl)-1,2-Oxazol-4-Amine comprises a central oxazole ring fused with a 2,4-dimethoxyphenyl group. The oxazole ring is a five-membered heterocycle consisting of two double bonds and one oxygen atom. The presence of the 2,4-dimethoxy substituents on the phenyl ring introduces steric and electronic effects that significantly influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of oxazole derivatives for applications in organic electronics.

The synthesis of 5-(2,4-Dimethoxyphenyl)-1,2-Oxazol-4-Amine typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have recently explored more efficient synthetic pathways using microwave-assisted synthesis and catalytic methods. These advancements have not only improved the yield but also reduced the reaction time, making the synthesis more cost-effective and environmentally friendly.

In terms of applications, 5-(2,4-Dimethoxyphenyl)-1,2-Oxazol-4-Amine has shown promising results in the field of organic electronics. Its unique electronic properties make it a suitable candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that this compound exhibits excellent charge transport properties and high thermal stability, which are critical for device performance. Furthermore, its ability to form self-assembled monolayers has opened new avenues for its use in surface modification and nanotechnology.

The pharmacological potential of 5-(2,4-Dimethoxyphenyl)-1,2-Oxazol-4-Amine has also been explored in recent years. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant activities due to its ability to scavenge free radicals. Additionally, its structural similarity to certain bioactive compounds has led researchers to investigate its potential as a lead molecule for drug discovery.

In conclusion, 5-(2,4-Dimethoxyphenyl)-1,2-Oxazol-4-Amine, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. From organic electronics to pharmacology, this compound offers immense potential for innovation and application. As researchers continue to uncover new insights into its properties and functionalities, it is likely that this compound will play an increasingly important role in both academic and industrial settings.